Ezetimibe Desfluoro Methyl Impurity
Ezetimibe Desfluoro Methyl Impurity
An impurity of Ezetimibe. Ezetimibe inhibits intestinal cholesterol absorption by preventing cholesterol uptake by the Niemann-Pick C1-like 1 (NPC1L30) protein, a cholesterol transporter located in the apical membrane of enterocytes.
Brand Name:
Vulcanchem
CAS No.:
1700622-07-6
VCID:
VC0194579
InChI:
InChI=1S/C25H24FNO3/c1-16-2-4-17(5-3-16)23(29)15-14-22-24(18-6-12-21(28)13-7-18)27(25(22)30)20-10-8-19(26)9-11-20/h2-13,22-24,28-29H,14-15H2,1H3/t22-,23+,24-/m1/s1
SMILES:
CC1=CC=C(C=C1)C(CCC2C(N(C2=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)O)O
Molecular Formula:
C25H24FNO3
Molecular Weight:
405.47
Ezetimibe Desfluoro Methyl Impurity
CAS No.: 1700622-07-6
Impurities
VCID: VC0194579
Molecular Formula: C25H24FNO3
Molecular Weight: 405.47
Purity: > 95%
| CAS No. | 1700622-07-6 |
|---|---|
| Product Name | Ezetimibe Desfluoro Methyl Impurity |
| Molecular Formula | C25H24FNO3 |
| Molecular Weight | 405.47 |
| IUPAC Name | (3R,4S)-1-(4-fluorophenyl)-3-[(3S)-3-hydroxy-3-(4-methylphenyl)propyl]-4-(4-hydroxyphenyl)azetidin-2-one |
| Standard InChI | InChI=1S/C25H24FNO3/c1-16-2-4-17(5-3-16)23(29)15-14-22-24(18-6-12-21(28)13-7-18)27(25(22)30)20-10-8-19(26)9-11-20/h2-13,22-24,28-29H,14-15H2,1H3/t22-,23+,24-/m1/s1 |
| SMILES | CC1=CC=C(C=C1)C(CCC2C(N(C2=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)O)O |
| Appearance | White Solid |
| Description | An impurity of Ezetimibe. Ezetimibe inhibits intestinal cholesterol absorption by preventing cholesterol uptake by the Niemann-Pick C1-like 1 (NPC1L30) protein, a cholesterol transporter located in the apical membrane of enterocytes. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 4”DeFluoro-4”methyl-ezetimibe; (3R,4S)-1-(4-Fluorophenyl)-3-((S)-3-hydroxy-3-(p-tolyl)propyl)-4-(4-hydroxyphenyl)azetidin-2-one |
| PubChem Compound | 90213669 |
| Last Modified | Nov 11 2021 |
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